[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid

• IUPAC Name: 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]acetic acid
• InChI: InChI=1S/C12H9BrN2O3/c13-9-3-1-8(2-4-9)10-5-6-11(16)15(14-10)7-12(17)18/h1-6H,7H2,(H,17,18)
• InChI Key: NMSSCFWIRVIXNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=O)C=C2)CC(=O)O)Br
• Molecular Formula: C12H9BrN2O3
• Molecular Weight: 309.11 g/mol

Description

3-(4-Bromophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid, also known as BOPOA, is a brominated phenylacetic acid derivative that has been studied for its potential applications in a variety of scientific research fields. BOPOA is a synthetic compound that is produced through a multi-step synthesis process, and it has been shown to have biochemical and physiological effects in lab experiments.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research conducted by El-Hashash et al. (2015) highlights the use of a similar compound, 4-(4-bromophenyl)-4-oxobut-2-enoic acid, as a starting material for synthesizing a variety of heterocyclic compounds like pyridazinones and furanones, which are anticipated to have antibacterial activities (El-Hashash et al., 2015).

Corrosion Inhibition

A study by Nahlé et al. (2017) discusses a derivative, (6-phenyl-3-oxopyridazin-2-yl) acetohydrazide, exhibiting efficient corrosion inhibition for mild steel in acidic environments, highlighting its potential use in corrosion prevention and control (Nahlé et al., 2017).

Antimicrobial and Antituberculosis Activity

Güzeldemirci and Küçükbasmacı (2010) synthesized compounds starting from 6-(4-bromophenyl)imidazo[2,1-b]thiazole-3-acetic acid hydrazide, which showed promising antimicrobial and antituberculosis activities, suggesting its potential in medicinal chemistry (Güzeldemirci & Küçükbasmacı, 2010).

Antioxidant and Anticancer Activity

Mehvish and Kumar (2022) synthesized derivatives of 3(2h)-one pyridazinone with potential antioxidant activity and evaluated their anticancer properties, indicating a possible role in cancer therapy (Mehvish & Kumar, 2022).

Potential Use in Base Oil Improvement

Nessim (2017) studied Pyridazinone derivatives for their efficacy as antioxidants in base oil, demonstrating their potential in industrial applications related to oil processing (Nessim, 2017).

Inhibitory Effect on Butyrylcholinesterase

A study by Dundar et al. (2019) evaluated carbamate derivatives of [3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]methyl for their inhibitory effect on butyrylcholinesterase, an enzyme relevant in Alzheimer's disease treatment, suggesting a role in neuropharmacology (Dundar et al., 2019).

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .

Biochemical Pathways

Compounds with similar structures have been known to interact with various biochemical pathways, influencing cellular processes .

Pharmacokinetics

Based on its molecular weight (30912 g/mol ), it is likely to have good absorption and distribution profiles. The compound’s metabolism and excretion profiles would depend on its specific interactions with metabolic enzymes and transporters.

Result of Action

Based on its structural features, it may influence cellular processes through its interactions with various biological targets .